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Gadolinium-mcta Gadolinium-mcta
Brand Name: Vulcanchem
CAS No.: 121777-46-6
VCID: VC0054811
InChI: InChI=1S/C17H30N4O8.Gd/c1-13-8-20(11-16(26)27)5-4-18(9-14(22)23)2-3-19(10-15(24)25)6-7-21(13)12-17(28)29;/h13H,2-12H2,1H3,(H,22,23)(H,24,25)(H,26,27)(H,28,29);/q;+3/p-3
SMILES: [H+].CC1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
Molecular Formula: C17H27GdN4O8
Molecular Weight: 572.7 g/mol

Gadolinium-mcta

CAS No.: 121777-46-6

Main Products

VCID: VC0054811

Molecular Formula: C17H27GdN4O8

Molecular Weight: 572.7 g/mol

Gadolinium-mcta - 121777-46-6

CAS No. 121777-46-6
Product Name Gadolinium-mcta
Molecular Formula C17H27GdN4O8
Molecular Weight 572.7 g/mol
IUPAC Name gadolinium(3+);hydron;2-[4,7,10-tris(carboxylatomethyl)-6-methyl-1,4,7,10-tetrazacyclododec-1-yl]acetate
Standard InChI InChI=1S/C17H30N4O8.Gd/c1-13-8-20(11-16(26)27)5-4-18(9-14(22)23)2-3-19(10-15(24)25)6-7-21(13)12-17(28)29;/h13H,2-12H2,1H3,(H,22,23)(H,24,25)(H,26,27)(H,28,29);/q;+3/p-3
Standard InChIKey YXQJHBCWAPKEIJ-UHFFFAOYSA-K
SMILES [H+].CC1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
Canonical SMILES [H+].CC1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
Synonyms gadolinium-MCTA
Gd-MCTA
PubChem Compound 3081695
Last Modified Nov 11 2021
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